Cas no 172589-64-9 (Furost-20(22)-en-6-one, 3-[(O-α-L-arabinopyranosyl-(1→6)-O-[β-D-xylopyranosyl-(1→4)]-β-D-glucopyranosyl)oxy]-26-(β-D-glucopyranosyloxy)-, (3β,5α,25R)-)

• Product Name: Furost-20(22)-en-6-one, 3-[(O-α-L-arabinopyranosyl-(1→6)-O-[β-D-xylopyranosyl-(1→4)]-β-D-glucopyranosyl)oxy]-26-(β-D-glucopyranosyloxy)-, (3β,5α,25R)-
• CAS No: 172589-64-9
• MF: C₄₉H₇₈O₂₂
• MW: 1019.13043832779
• CID: 197866
• PubChem ID: 131753112
• Update Time: 2024-03-01

Furost-20(22)-en-6-one, 3-[(O-α-L-arabinopyranosyl-(1→6)-O-[β-D-xylopyranosyl-(1→4)]-β-D-glucopyranosyl)oxy]-26-(β-D-glucopyranosyloxy)-, (3β,5α,25R)- Chemical and Physical Properties

Names and Identifiers

• ChinenosideII
• 4)]-b-D-glucopyranosyl)oxy]-26-(b-D-g
• 4)]-b-D-glucopyranosyl)oxy]-26-(b-D-glucopyranosyloxy)-, (3b,5a,25R)- (9CI)
• Furost-20(22)-en-6-one, 3-[(O-α-L-arabinopyranosyl-(1→6)-O-[β-D-xylopyranosyl-(1→4)]-β-D-glucopyranosyl)oxy]-26-(β-D-glucopyranosyloxy)-, (3β,5α,25R)-
• Chinenoside II

• Inchi： 1S/C49H78O22/c1-19(15-63-45-41(61)37(57)36(56)31(14-50)69-45)5-6-29-20(2)33-30(68-29)13-24-22-12-26(51)25-11-21(7-9-48(25,3)23(22)8-10-49(24,33)4)67-47-42(62)38(58)43(71-46-40(60)35(55)28(53)17-65-46)32(70-47)18-66-44-39(59)34(54)27(52)16-64-44/h19,21-25,27-28,30-47,50,52-62H,5-18H2,1-4H3
• InChI Key： ALMJXWPCHVBUTP-UHFFFAOYSA-N
• SMILES： O1C(CCC(C)COC2C(C(C(C(CO)O2)O)O)O)=C(C)C2C1CC1C3CC(C4CC(CCC4(C)C3CCC12C)OC1C(C(C(C(COC2C(C(C(CO2)O)O)O)O1)OC1C(C(C(CO1)O)O)O)O)O)=O

Computed Properties

• Exact Mass: 1018.49847411g/mol
• Monoisotopic Mass: 1018.49847411g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 12
• Hydrogen Bond Acceptor Count: 22
• Heavy Atom Count: 71
• Rotatable Bond Count: 14
• Complexity: 1880
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 28
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -2.7
• Topological Polar Surface Area: 343Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Steroidal glycosides Steroidal saponins
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Steroidal saponins